Cas no 2228175-68-4 (4-1-hydroxy-2-(methylamino)ethyl-2-methoxy-6-nitrophenol)

• Product Name: 4-1-hydroxy-2-(methylamino)ethyl-2-methoxy-6-nitrophenol
• CAS No: 2228175-68-4
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 6253696
• PubChem ID: 165627275
• Update Time: 2025-07-01

4-1-hydroxy-2-(methylamino)ethyl-2-methoxy-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-1-hydroxy-2-(methylamino)ethyl-2-methoxy-6-nitrophenol
• EN300-1781790
• 4-[1-hydroxy-2-(methylamino)ethyl]-2-methoxy-6-nitrophenol
• 2228175-68-4

• Inchi： 1S/C10H14N2O5/c1-11-5-8(13)6-3-7(12(15)16)10(14)9(4-6)17-2/h3-4,8,11,13-14H,5H2,1-2H3
• InChI Key： FHJAEJGDEYHQOW-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=C(C(=C(C=1)[N+](=O)[O-])O)OC

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 108Ų

Additional information on 4-1-hydroxy-2-(methylamino)ethyl-2-methoxy-6-nitrophenol

4-1-Hydroxy-2-(Methylamino)ethyl-2-Methoxy-6-Nitrophenol: A Comprehensive Overview

The compound with CAS No. 2228175-68-4, commonly referred to as 4-1-hydroxy-2-(methylamino)ethyl-2-methoxy-6-nitrophenol, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in recent years due to its unique chemical properties and potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials. In this article, we delve into the structural characteristics, latest research findings, and promising applications of this intriguing compound.

4-1-Hydroxy-2-(methylamino)ethyl-2-methoxy-6-nitrophenol is a derivative of phenol, featuring a hydroxyl group at position 4, a methoxy group at position 2, and a nitro group at position 6. The presence of these functional groups imparts the compound with distinctive reactivity and selectivity. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. Researchers have demonstrated that the compound exhibits significant antioxidant activity, making it a promising candidate for use in skincare products and food additives.

The synthesis of 4-1-hydroxy-2-(methylamino)ethyl-2-methoxy-6-nitrophenol involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic chemistry have enabled more efficient pathways for its production, reducing costs and minimizing environmental impact. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining product quality.

In terms of applications, 4-1-hydroxy-2-(methylamino)ethyl-2-methoxy-6-nitrophenol has found utility in the pharmaceutical industry as a precursor for drug development. Its ability to form stable complexes with metal ions has led to its exploration as a chelating agent in targeted drug delivery systems. Additionally, the compound has shown potential in the field of electrochemistry, where it serves as an effective mediator in fuel cell applications.

Recent research has also focused on the environmental impact of 4-1-hydroxy-2-(methylamino)ethyl-2-methoxy-6-nitrophenol. Studies have demonstrated that it exhibits biodegradability under specific conditions, reducing its persistence in natural ecosystems. This finding is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, 4-1-hydroxy-2-(methylamino)ethyl-2-methoxy-6-nitrophenol (CAS No. 2228175-68-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in shaping future innovations across various industries.